1-[5-hydroxy-2-methyl-1-(tetrahydro-2-furanylmethyl)-1H-indol-3-yl]ethanone

• IUPAC Name: 1-[5-hydroxy-2-methyl-1-(oxolan-2-ylmethyl)indol-3-yl]ethanone
• InChI: InChI=1S/C16H19NO3/c1-10-16(11(2)18)14-8-12(19)5-6-15(14)17(10)9-13-4-3-7-20-13/h5-6,8,13,19H,3-4,7,9H2,1-2H3
• InChI Key: FMZACKCZWWDKRI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(N1CC3CCCO3)C=CC(=C2)O)C(=O)C
• Molecular Formula: C16H19NO3
• Molecular Weight: 273.33 g/mol

Description

1-[5-hydroxy-2-methyl-1-(tetrahydro-2-furanylmethyl)-1H-indol-3-yl]ethanone, also known as HMF-1, is a synthetic compound that has gained significant interest in the scientific community due to its potential therapeutic applications. HMF-1 is a derivative of the natural compound indole, which has been shown to possess various biological activities, such as anti-inflammatory, antitumor, and antioxidant properties.

Mechanism of Action

The mechanism of action of 1-[5-hydroxy-2-methyl-1-(tetrahydro-2-furanylmethyl)-1H-indol-3-yl]ethanone is not fully understood, but it is believed to involve multiple pathways. Studies have shown that 1-[5-hydroxy-2-methyl-1-(tetrahydro-2-furanylmethyl)-1H-indol-3-yl]ethanone can activate the p38 MAPK signaling pathway, which plays a critical role in regulating cell growth and apoptosis. 1-[5-hydroxy-2-methyl-1-(tetrahydro-2-furanylmethyl)-1H-indol-3-yl]ethanone has also been reported to inhibit the NF-κB signaling pathway, which is involved in the regulation of inflammation and immune responses. Moreover, 1-[5-hydroxy-2-methyl-1-(tetrahydro-2-furanylmethyl)-1H-indol-3-yl]ethanone has been shown to induce the expression of antioxidant enzymes, such as superoxide dismutase and catalase, which can scavenge free radicals and protect cells from oxidative damage.
Biochemical and Physiological Effects:
1-[5-hydroxy-2-methyl-1-(tetrahydro-2-furanylmethyl)-1H-indol-3-yl]ethanone has been shown to exert various biochemical and physiological effects. Studies have demonstrated that 1-[5-hydroxy-2-methyl-1-(tetrahydro-2-furanylmethyl)-1H-indol-3-yl]ethanone can reduce the production of reactive oxygen species and lipid peroxidation in cells. 1-[5-hydroxy-2-methyl-1-(tetrahydro-2-furanylmethyl)-1H-indol-3-yl]ethanone has also been reported to increase the activity of antioxidant enzymes and reduce the levels of pro-inflammatory cytokines. Moreover, 1-[5-hydroxy-2-methyl-1-(tetrahydro-2-furanylmethyl)-1H-indol-3-yl]ethanone has been shown to enhance the expression of genes involved in cell cycle arrest and apoptosis, leading to the inhibition of cancer cell proliferation.

Advantages and Limitations for Lab Experiments

1-[5-hydroxy-2-methyl-1-(tetrahydro-2-furanylmethyl)-1H-indol-3-yl]ethanone has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. Moreover, 1-[5-hydroxy-2-methyl-1-(tetrahydro-2-furanylmethyl)-1H-indol-3-yl]ethanone has been shown to possess low toxicity in vitro and in vivo, making it a promising candidate for further development. However, there are some limitations to using 1-[5-hydroxy-2-methyl-1-(tetrahydro-2-furanylmethyl)-1H-indol-3-yl]ethanone in lab experiments. The solubility of 1-[5-hydroxy-2-methyl-1-(tetrahydro-2-furanylmethyl)-1H-indol-3-yl]ethanone in water is limited, which can affect its bioavailability and efficacy. Moreover, the mechanism of action of 1-[5-hydroxy-2-methyl-1-(tetrahydro-2-furanylmethyl)-1H-indol-3-yl]ethanone is not fully understood, which can make it challenging to design experiments to investigate its effects.

Future Directions

There are several future directions for research on 1-[5-hydroxy-2-methyl-1-(tetrahydro-2-furanylmethyl)-1H-indol-3-yl]ethanone. One area of interest is the development of 1-[5-hydroxy-2-methyl-1-(tetrahydro-2-furanylmethyl)-1H-indol-3-yl]ethanone as a potential anticancer agent. Further studies are needed to elucidate the mechanism of action of 1-[5-hydroxy-2-methyl-1-(tetrahydro-2-furanylmethyl)-1H-indol-3-yl]ethanone and to optimize its pharmacokinetic and pharmacodynamic properties. Moreover, the potential of 1-[5-hydroxy-2-methyl-1-(tetrahydro-2-furanylmethyl)-1H-indol-3-yl]ethanone as a neuroprotective agent warrants further investigation. Additionally, the development of novel formulations of 1-[5-hydroxy-2-methyl-1-(tetrahydro-2-furanylmethyl)-1H-indol-3-yl]ethanone with improved solubility and bioavailability could enhance its therapeutic potential.

Scientific Research Applications

1-[5-hydroxy-2-methyl-1-(tetrahydro-2-furanylmethyl)-1H-indol-3-yl]ethanone has been extensively investigated for its potential therapeutic applications in various diseases. One of the major areas of research is its anticancer activity. Studies have shown that 1-[5-hydroxy-2-methyl-1-(tetrahydro-2-furanylmethyl)-1H-indol-3-yl]ethanone can inhibit the proliferation of cancer cells by inducing apoptosis and cell cycle arrest. 1-[5-hydroxy-2-methyl-1-(tetrahydro-2-furanylmethyl)-1H-indol-3-yl]ethanone has also been shown to possess anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. Moreover, 1-[5-hydroxy-2-methyl-1-(tetrahydro-2-furanylmethyl)-1H-indol-3-yl]ethanone has been reported to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.